Oxolan-3-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone

• IUPAC Name: oxolan-3-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C10H14N4O2/c15-10(8-1-4-16-7-8)13-5-9(6-13)14-11-2-3-12-14/h2-3,8-9H,1,4-7H2
• InChI Key: WXFYAZQBPTZILM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol

Description

The compound appears to contain several notable substructures, including an oxolane (a five-membered ring containing an oxygen), a triazole (a five-membered ring containing three nitrogens), and an azetidine (a four-membered ring containing a nitrogen).

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds containing similar structures like imidazole and triazole have been synthesized through various methods. For instance, imidazole is known to be synthesized from glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple heterocyclic rings. Each of these rings - the oxolane, the triazole, and the azetidine - would contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the functional groups attached to them. For example, triazoles are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many triazole-containing compounds are used in medicine due to their ability to interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science, and developing more efficient methods for its synthesis.